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Cat. No.: B3088748 Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

the novel compound, 5-Chloro-2-(phenylethynyl)benzaldehyde. Designed for researchers,

scientists, and professionals in drug development, this document delves into the nuclear

magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, offering insights

into the structural confirmation and purity assessment of this molecule. The experimental

protocols and data interpretation are presented to be a self-validating system, grounded in

established scientific principles.

Introduction
5-Chloro-2-(phenylethynyl)benzaldehyde is an aromatic compound featuring a

benzaldehyde core substituted with a chloro group and a phenylethynyl moiety. This unique

combination of functional groups makes it a valuable intermediate in the synthesis of complex

organic molecules, particularly in the fields of medicinal chemistry and materials science.

Accurate and thorough spectroscopic characterization is paramount to confirm its identity,

purity, and to understand its chemical behavior. This guide will walk through the expected

spectroscopic data for this compound, drawing upon established principles and data from

analogous structures.

The primary method for the synthesis of this and similar compounds is the Sonogashira cross-

coupling reaction. This palladium-catalyzed reaction efficiently forms a carbon-carbon bond

between a terminal alkyne (phenylacetylene) and an aryl halide (such as 2-bromo-5-
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chlorobenzaldehyde). The reaction is typically carried out in the presence of a copper(I) co-

catalyst and an amine base.

Molecular Structure and Atom Numbering
For clarity in the subsequent spectroscopic analysis, the atoms of 5-Chloro-2-
(phenylethynyl)benzaldehyde are numbered as follows:
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To cite this document: BenchChem. [Spectroscopic Characterization of 5-Chloro-2-
(phenylethynyl)benzaldehyde: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3088748#spectroscopic-data-nmr-ir-ms-
for-5-chloro-2-phenylethynyl-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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